3-(4-thiomorpholinyl)-1,2-benzisothiazole 1,1-dioxide

• IUPAC Name: 3-thiomorpholin-4-yl-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C11H12N2O2S2/c14-17(15)10-4-2-1-3-9(10)11(12-17)13-5-7-16-8-6-13/h1-4H,5-8H2
• InChI Key: PFSGZYGLVIKLDU-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C11H12N2O2S2
• Molecular Weight: 268.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 3-(4-thiomorpholinyl)-1,2-benzisothiazole 1,1-dioxide can be achieved through reactions involving saccharin (1,2-benzisothiazolin-3-one 1,1-dioxide) with organolithium compounds or Grignard reagents, leading to the formation of 3-substituted 1,2-benzisothiazole 1,1-dioxides. Such methodologies highlight the versatility of saccharin derivatives as precursors in synthesizing sulfonamide-based compounds (Abramovitch et al., 1974).

Molecular Structure Analysis

Molecular structure analysis of such compounds is typically performed through NMR, mass spectrometry, and elemental analysis, confirming the structure of synthesized derivatives. The incorporation of the thiomorpholine moiety into the benzisothiazole ring system is essential for its distinct chemical properties and reactivity patterns (Sreerama et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of 3-substituted 1,2-benzisothiazole 1,1-dioxides involves interactions with nucleophiles and electrophiles, leading to the formation of various derivatives. These reactions are crucial for modifying the compound's chemical properties for specific applications, demonstrating the compound's versatile nature in synthetic chemistry (Albert et al., 1978).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and boiling point, are determined by their molecular structure. The introduction of the thiomorpholine group affects these properties significantly, making them suitable for various chemical and biological applications. Detailed analysis of these properties helps in the design of compounds with desired physical characteristics (Davis, 1985).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are influenced by the compound's unique structure. Studies on the synthesis, reactions, and properties of derivatives provide insights into the compound's behavior in chemical and biological systems, aiding in the development of new materials and therapeutics (Davis et al., 1990).

Mechanism of Action

Target of Action

The primary targets of the compound “3-(4-thiomorpholinyl)-1,2-benzisothiazole 1,1-dioxide” are currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary targets, it is challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on identifying these targets and investigating the impact of the compound on relevant biochemical pathways.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . Understanding these effects requires knowledge of the compound’s targets and mode of action, which are areas for future research.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . .

Future Directions

The study and application of this compound would likely depend on its biological activity. If it exhibits desirable properties, such as medicinal activity, it could be further studied and potentially developed into a drug.